6,6'-dimethyl-4,4'-diphenyl-[2,3'-biquinolin]-2'(1'H)-one

Specification

• CAS No.: 313397-97-6
• Molecular Formula: C32H24N2O
• Molecular Weight: 452.5g/mol
• IUPAC Name: 6-methyl-3-(6-methyl-4-phenylquinolin-2-yl)-4-phenyl-1H-quinolin-2-one
• Standard InChI: InChI=1S/C32H24N2O/c1-20-13-15-27-25(17-20)24(22-9-5-3-6-10-22)19-29(33-27)31-30(23-11-7-4-8-12-23)26-18-21(2)14-16-28(26)34-32(31)35/h3-19H,1-2H3,(H,34,35)
• Standard InChI Key: NBRGELMVQJMXSG-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)NC(=O)C(=C2C3=CC=CC=C3)C4=NC5=C(C=C(C=C5)C)C(=C4)C6=CC=CC=C6
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)C(=C2C3=CC=CC=C3)C4=NC5=C(C=C(C=C5)C)C(=C4)C6=CC=CC=C6

Introduction

6,6'-dimethyl-4,4'-diphenyl-[2,3'-biquinolin]-2'(1'H)-one is a complex organic compound belonging to the class of biquinolines. These polycyclic compounds are known for their diverse biological activities and have garnered significant attention in scientific research for their potential applications in pharmaceuticals and materials science.

Synthesis Methods

The synthesis of 6,6'-dimethyl-4,4'-diphenyl-[2,3'-biquinolin]-2'(1'H)-one typically involves multi-step synthetic pathways. One common method includes the condensation of appropriate precursors under acidic or basic conditions. For example, the reaction of 2-amino-4,4'-dimethylbiphenyl with suitable carbonyl compounds can yield the desired biquinoline structure.

Biological Activities and Potential Applications

Compounds related to 6,6'-dimethyl-4,4'-diphenyl-[2,3'-biquinolin]-2'(1'H)-one have shown significant biological activities. Some studies suggest potential anticancer properties due to their ability to interact with cellular pathways involved in tumor growth and proliferation. Additionally, these compounds may possess antimicrobial and anti-inflammatory activities, making them candidates for further pharmacological studies.

Potential Application	Description
Anticancer Properties	Interaction with cellular pathways involved in tumor growth and proliferation.
Antimicrobial Activities	Potential to inhibit microbial growth.
Anti-inflammatory Activities	Potential to reduce inflammation.

Mechanism of Action

Similar compounds within its class often act as inhibitors of kinases or other signaling molecules. The mechanism of action for 6,6'-dimethyl-4,4'-diphenyl-[2,3'-biquinolin]-2'(1'H)-one has been investigated in various biological contexts, highlighting its potential in modulating biological pathways.

Research Findings and Future Directions

Research on 6,6'-dimethyl-4,4'-diphenyl-[2,3'-biquinolin]-2'(1'H)-one is ongoing, with a focus on exploring its pharmacological properties and potential therapeutic applications. Further studies are needed to fully elucidate its biological effects and to develop it into a viable therapeutic agent.